{1-[(3-isopropyl-5-isoxazolyl)carbonyl]-4-piperidinyl}(2-thienyl)methanol

• IUPAC Name: [4-[hydroxy(thiophen-2-yl)methyl]piperidin-1-yl]-(3-propan-2-yl-1,2-oxazol-5-yl)methanone
• InChI: InChI=1S/C17H22N2O3S/c1-11(2)13-10-14(22-18-13)17(21)19-7-5-12(6-8-19)16(20)15-4-3-9-23-15/h3-4,9-12,16,20H,5-8H2,1-2H3
• InChI Key: VLDFQXWXEGCZOE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=C1)C(=O)N2CCC(CC2)C(C3=CC=CS3)O
• Molecular Formula: C17H22N2O3S
• Molecular Weight: 334.4 g/mol

Description

The compound appears to contain several structural components including an isoxazole ring, a piperidine ring, and a thiophene ring. Isoxazole is a heterocyclic compound containing an oxygen atom and a nitrogen atom in a five-membered ring. Piperidine is a heterocyclic compound containing a six-membered ring with one nitrogen atom. Thiophene is a heterocyclic compound where sulfur replaces one of the carbon atoms in the five-membered benzene ring.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The isoxazole ring would contribute to the polarity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. Isoxazoles are known to undergo a variety of reactions including nucleophilic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of an isoxazole ring could contribute to its polarity.

Scientific Research Applications

1. Stereochemistry and Catalysis

Piperidine, a component in the compound, has been studied for its role in the stereochemical aspects of chemical reactions. For instance, piperidine-catalyzed addition of thiols to acetylenic ketones in different solvents results in different isomeric products. These findings are important for understanding the stereochemical outcomes in various chemical environments (Omar & Basyouni, 1974).

2. Crystal and Molecular Structure Studies

Research has been conducted on similar compounds involving piperidinyl groups, like the synthesis and characterization of [1-(3,5-Dimethyl-2,3-dihydro-isoxazole-4-sulfonyl)-piperidin-4-yl}-diphenyl-methanol]. These studies, which include crystallography and spectroscopy, are significant for understanding the molecular structure and potential applications of such compounds (Naveen et al., 2015).

3. Synthetic Methanol Auxotrophy in Bacteria

A study on Escherichia coli demonstrated the creation of a synthetic methanol auxotrophy, enabling the bacteria to use methanol for growth. This research is pivotal for biotechnological applications involving methanol as a substrate for chemical production (Chen et al., 2018).

4. Catalysis in Methanol Reactions

Methanol is a common solvent and reagent in chemical reactions. Studies have shown how methanol can influence the dynamics of reactions, like in the carbonylation of dimethyl ether to methyl acetate using acidic zeolites (Cheung et al., 2006).

5. Methanol-Based Industrial Biotechnology

Methanol, owing to its availability from both petrochemical and renewable resources, plays a crucial role in industrial biotechnology. The utilization of methylotrophic bacteria in processes involving methanol is a growing area of research, showing potential for sustainable bioprocesses (Schrader et al., 2009).